Cas no 1823381-34-5 (5-Bromoquinazoline-8-carboxylic acid)

• Product Name: 5-Bromoquinazoline-8-carboxylic acid
• CAS No: 1823381-34-5
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 4727903
• Update Time: 2025-06-08

5-Bromoquinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-BROMOQUINAZOLINE-8-CARBOXYLIC ACID
• FCH2429473
• AX8332903
• 5-Bromoquinazoline-8-carboxylic acid

• Inchi： 1S/C9H5BrN2O2/c10-7-2-1-5(9(13)14)8-6(7)3-11-4-12-8/h1-4H,(H,13,14)
• InChI Key： OWGIEJGZMDLENC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2C1=CN=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Topological Polar Surface Area: 63.1

Additional information on 5-Bromoquinazoline-8-carboxylic acid

Comprehensive Guide to 5-Bromoquinazoline-8-carboxylic acid (CAS 1823381-34-5): Properties, Applications, and Research Insights

5-Bromoquinazoline-8-carboxylic acid (CAS 1823381-34-5) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical research and organic synthesis. This brominated quinazoline derivative features a carboxylic acid functional group at the 8-position, making it a critical building block for designing kinase inhibitors, anticancer agents, and other bioactive molecules. Its molecular formula (C₉H₅BrN₂O₂) and unique structure have attracted significant attention in medicinal chemistry, particularly in structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for quinazoline-based scaffolds, with researchers frequently searching for terms like "5-Bromoquinazoline-8-carboxylic acid solubility" or "CAS 1823381-34-5 synthesis protocol." This compound’s bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal for constructing complex molecules. Its carboxylic acid group further allows for amide bond formation or esterification, expanding its utility in proteolysis-targeting chimera (PROTAC) development—a hot topic in targeted protein degradation therapies.

From a physicochemical perspective, 5-Bromoquinazoline-8-carboxylic acid typically appears as a white to off-white crystalline powder with a melting point range of 210–215°C. Its logP value (approximately 2.1) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility—a key consideration for bioavailability optimization. Analytical techniques like HPLC (purity >98%) and LC-MS are commonly employed for quality control, addressing frequent user queries about "CAS 1823381-34-5 analytical methods."

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for this compound, aligning with searches for "5-Bromoquinazoline-8-carboxylic acid sustainable synthesis." Microwave-assisted reactions and catalytic bromination methods have shown promise in improving yield while reducing hazardous waste. Additionally, its role in developing EGFR inhibitors (a trending topic in oncology) has been documented, with modifications to the quinazoline core enhancing selectivity against mutant kinases.

Storage and handling recommendations for CAS 1823381-34-5 emphasize protection from light and moisture, typically at 2–8°C under inert atmosphere. These protocols address common concerns about "5-Bromoquinazoline-8-carboxylic acid stability" in laboratory settings. The compound’s MSDS data confirms compatibility with standard laboratory safety practices, though proper PPE (e.g., nitrile gloves) is advised during manipulation.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the quinazoline core’s photophysical properties. This aligns with increasing interest in "5-Bromoquinazoline-8-carboxylic acid optical applications" among material scientists. Furthermore, computational studies utilizing molecular docking predict strong binding affinities for various enzymatic targets, making it a candidate for virtual screening libraries—a technique gaining traction in AI-driven drug discovery.

For procurement, technical specifications often include residual solvent limits (<0.5%) and heavy metal content (<10 ppm), addressing industry demands for "high-purity CAS 1823381-34-5." Custom synthesis services now offer isotope-labeled variants (e.g., ¹³C/¹⁵N) for metabolic studies, reflecting the compound’s expanding role in pharmacokinetic research.

In summary, 5-Bromoquinazoline-8-carboxylic acid (CAS 1823381-34-5) represents a multifaceted tool for modern chemical research, bridging medicinal chemistry, materials science, and bioconjugation. Its ongoing relevance is evidenced by persistent searches for "5-Bromoquinazoline-8-carboxylic acid supplier" and "quinazoline derivative patents," underscoring its commercial and scientific importance in 2024 and beyond.